Cas no 79817-52-0 (Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate)

79817-52-0 structure
Product name:Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
CAS No:79817-52-0
MF:C10H12NNaO6S
MW:297.260152816772
CID:984875
Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate Chemical and Physical Properties
Names and Identifiers
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- sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
- sodium,3-(4-methyl-2-nitrophenoxy)propane-1-sulfonate
- SODIUM 3-(4-METHYL-2-NITROPHENOXY)PROPANESULFONATE
- Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
-
- Inchi: 1S/C10H13NO6S.Na/c1-8-3-4-10(9(7-8)11(12)13)17-5-2-6-18(14,15)16;/h3-4,7H,2,5-6H2,1H3,(H,14,15,16);/q;+1/p-1
- InChI Key: NYUMEYVVSINMIU-UHFFFAOYSA-M
- SMILES: S(CCCOC1C=CC(C)=CC=1[N+](=O)[O-])(=O)(=O)[O-].[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 358
- Topological Polar Surface Area: 121
Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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